1-[(4-chloro-6-methoxyquinolin-7-yloxy)methyl]-N-benzyloxycarbonyl-1-aminocyclopropane

• Molecular Formula: C22H21ClN2O4
• Molecular Weight: 412.9 g/mol
• IUPAC Name: benzyl N-[1-[(4-chloro-6-methoxyquinolin-7-yl)oxymethyl]cyclopropyl]carbamate
• InChI: InChI=1S/C22H21ClN2O4/c1-27-19-11-16-17(23)7-10-24-18(16)12-20(19)29-14-22(8-9-22)25-21(26)28-13-15-5-3-2-4-6-15/h2-7,10-12H,8-9,13-14H2,1H3,(H,25,26)
• InChI Key: PWWQCOYZBLBSKL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=CN=C2C=C1OCC3(CC3)NC(=O)OCC4=CC=CC=C4)Cl

Description

1-[(4-chloro-6-methoxyquinolin-7-yloxy)methyl]-N-benzyloxycarbonyl-1-aminocyclopropane is a useful research compound. Its molecular formula is C22H21ClN2O4 and its molecular weight is 412.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 ml of DCM were added with 4-chloro-7-hydroxy-6-methoxyquinoline (300 mg, 1.43 mmol; from China Gateway), 1-benzyloxycarbonylamino-1-hydroxymethylcyclopropane (412 mg, 1.87 mmol, 1.3 eq; from China Gateway) and triphenylphosphine (490 mg, 1.87 mmol, 1.3 eq). The resulting solution was dropwise added with a solution of DEAD (378 mg, 1.87 mmol, 1.3 eq) in 3 ml of DCM, keeping the temperature at 0° C. for 2 hours. The mixture was then left at 10° C. for 20 hours, then filtered to recover the unreacted 4-chloro-7-hydroxy-6-methoxyquinoline. The filtrate was evaporated under vacuum and the resulting residue was added with 20 ml of 95% EtOH and left under stirring for 30 min. The solid was collected by filtration, washed with 5 ml of 95% EtOH and dried under vacuum to give 1-[(4-chloro-6-methoxyquinolin-7-yloxy)methyl]-N-benzyloxycarbonyl-1-aminocyclopropane (273 mg; yield: 46%).